Cas no 30456-28-1 (1-Butanol, 2,2-bis[(decyloxy)methyl]-)

• Product Name: 1-Butanol, 2,2-bis[(decyloxy)methyl]-
• CAS No: 30456-28-1
• MF: C₂₆H₅₄O₃
• MW: 414.705169200897
• CID: 1443183
• PubChem ID: 71361310
• Update Time: 2025-04-20

1-Butanol, 2,2-bis[(decyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2,2-bis[(decyloxy)methyl]-
• 2,2-bis(decoxymethyl)butan-1-ol
• 30456-28-1
• DTXSID70785054
• SCHEMBL15411856
• 2,2-BIS[(DECYLOXY)METHYL]BUTAN-1-OL

• Inchi： 1S/C26H54O3/c1-4-7-9-11-13-15-17-19-21-28-24-26(6-3,23-27)25-29-22-20-18-16-14-12-10-8-5-2/h27H,4-25H2,1-3H3
• InChI Key： JLLQKBVNECJPLF-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCC)CC(CO)(COCCCCCCCCCC)CC

Computed Properties

• Exact Mass: 414.40752
• Monoisotopic Mass: 414.40729558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 24
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69